Cas no 1391490-30-4 (tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate
• CAS No: 1391490-30-4
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5917368
• PubChem ID: 129366035
• Update Time: 2025-05-20

tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-(4-methoxyphenyl)-3-oxopropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate
• tert-butyl N-[(1R)-1-(4-methoxyphenyl)-3-oxopropyl]carbamate
• EN300-1163550
• 1391490-30-4

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(18)16-13(9-10-17)11-5-7-12(19-4)8-6-11/h5-8,10,13H,9H2,1-4H3,(H,16,18)/t13-/m1/s1
• InChI Key： JWAVLQHTIOGWIE-CYBMUJFWSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C1=CC=C(OC)C=C1)CC=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 413.7±45.0 °C(Predicted)
• pka: 11.60±0.46(Predicted)

Additional information on tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate

tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate, also known by its CAS number 1391490-30-4, is a complex organic molecule with significant applications in the field of pharmaceutical chemistry. This compound is particularly notable for its role as a prodrug, designed to enhance the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs). The molecule's structure incorporates a tert-butyl group, a 4-methoxyphenyl moiety, and a carbamate functional group, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate in drug delivery systems. Researchers have demonstrated that the compound's tert-butyl group acts as an effective protecting group, which can be cleaved under specific physiological conditions to release the active drug. This property makes it an ideal candidate for targeted drug delivery, where controlled release is crucial for therapeutic efficacy. Furthermore, the 4-methoxyphenyl group has been shown to enhance the compound's solubility and stability, making it more amenable to formulation into various dosage forms.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The use of chiral resolution techniques ensures that the (1R) configuration of the molecule is maintained, which is critical for its biological activity. Recent advancements in asymmetric synthesis have further streamlined the production process, reducing costs and improving yield.

The biological activity of tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate has been extensively studied in vitro and in vivo. Preclinical studies have shown that the compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has opened new avenues for its application in neurodegenerative disorders. These findings underscore the compound's potential as a lead molecule in drug discovery.

From an environmental perspective, researchers have investigated the biodegradability of tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This characteristic is particularly important for pharmaceutical compounds, where eco-friendly profiles are increasingly demanded by regulatory agencies.

In conclusion, tert-butyl N-(1R)-1-(4-methoxyphenyl)-3-oxopropylcarbamate represents a promising advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is likely to play an increasingly significant role in the pharmaceutical industry.